Cas no 79138-28-6 (1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde)

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a versatile heterocyclic compound featuring a reactive aldehyde group and a pyridinone core. Its structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmaceuticals, agrochemicals, and functional materials. The aldehyde moiety allows for further derivatization via condensation or nucleophilic addition reactions, while the methyl and oxo groups enhance stability and reactivity. This compound is often utilized in medicinal chemistry for developing bioactive molecules due to its ability to serve as a scaffold for heterocyclic expansions. High purity and consistent performance make it suitable for research and industrial applications requiring precise chemical transformations.
1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde structure
79138-28-6 structure
Product Name:1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde
CAS No:79138-28-6
MF:C7H7NO2
MW:137.135981798172
MDL:MFCD22071244
CID:862939
PubChem ID:144885
Update Time:2025-11-01

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-3-formyl-2(1H)-pyridone
    • 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde
    • 1-methyl-2-oxopyridine-3-carbaldehyde
    • 3-Formyl-1-methyl-2(1H)-pyridone
    • XOMXAUOIYFSKIE-UHFFFAOYSA-N
    • AKOS017258968
    • FT-0763931
    • 1-methyl-2-oxo-1,2-dihydro-3-pyridinecarbaldehyde
    • DTXSID00229552
    • EN300-1223178
    • SB54492
    • MFCD22071244
    • Z1416192499
    • SCHEMBL16347228
    • F2147-5262
    • 79138-28-6
    • LS-09124
    • 1,2-Dihydro-1-methyl-2-oxo-3-pyridinecarboxaldehyde (ACI)
    • 1-Methyl-2-oxo-1,2-dihydropyridine-3-carboxaldehyde
    • 3-Formyl-N-methyl-2-pyridone
    • DA-41346
    • ALBB-026635
    • XH1380
    • 3-Pyridinecarboxaldehyde, 1,2-dihydro-1-methyl-2-oxo-
    • 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde
    • MDL： MFCD22071244
    • Inchi： 1S/C7H7NO2/c1-8-4-2-3-6(5-9)7(8)10/h2-5H,1H3
    • InChI Key： XOMXAUOIYFSKIE-UHFFFAOYSA-N
    • SMILES： O=CC1C(=O)N(C)C=CC=1

Computed Properties

  • Exact Mass: 137.04771
  • Monoisotopic Mass: 137.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde Pricemore >>

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1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde Production Method

Production Method 1

500-22-1 500-22-1
79138-28-6 79138-28-6
98279-50-6 98279-50-6
Reaction Conditions
1.1 Reagents: Ethylene glycol Catalysts: p-Toluenesulfonic acid Solvents: Benzene
1.2 -
1.3 Reagents: o-Xylene ,  Potassium hydroxide Solvents: Water
1.4 Reagents: Hydrochloric acid Solvents: Water
Reference
Diels-Alder reaction of formyl-1(1H)-pyridones with 1,3-butadiene derivative
Fujita, Reiko; Watanabe, Kazuhiro; Masuyama, Tomoko; Okuyama, Yuko; Nakano, Hiroto; et al, Annual Report of the Tohoku College of Pharmacy, 1998, 45, 139-143

Production Method 2

61856-47-1 61856-47-1
79138-28-6 79138-28-6
Reaction Conditions
Reference
Product class 2: pyridinones and related systems
Keller, P. A., Science of Synthesis, 2005, 15, 285-387

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde Raw materials

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde Preparation Products

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde Related Literature

79138-28-6 (1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde) Related Products

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